N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide

• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C20H26N2O2/c23-19-14-16-8-5-4-7-15(16)13-18(19)20(24)22-12-6-11-21-17-9-2-1-3-10-17/h4-5,7-8,13-14,17,21,23H,1-3,6,9-12H2,(H,22,24)
• InChI Key: NXQFGZNDDKXSAJ-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)NCCCNC(=O)C2=CC3=CC=CC=C3C=C2O

Description

N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide, also known as SCH 23390, is a selective antagonist of dopamine D1 receptors. It was first synthesized in the 1980s and has since been extensively studied for its potential applications in scientific research.

Mechanism of Action

N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide 23390 acts as a selective antagonist of dopamine D1 receptors, which are involved in the regulation of movement, motivation, and reward. By blocking these receptors, N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide 23390 can modulate the activity of dopamine in the brain and affect behavior and cognition.
Biochemical and Physiological Effects
Studies have shown that N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide 23390 can affect a variety of biochemical and physiological processes in the brain, including the release of dopamine and other neurotransmitters, as well as the activity of ion channels and second messenger systems. It has also been shown to modulate the activity of other neurotransmitter systems, such as glutamate and GABA.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide 23390 in lab experiments is its high selectivity for dopamine D1 receptors, which allows for more precise manipulation of dopamine signaling pathways. However, one limitation is that it may not accurately reflect the complex interactions between dopamine and other neurotransmitter systems in the brain.

Future Directions

There are many potential future directions for research on N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide 23390, including studies on its therapeutic potential for psychiatric disorders such as schizophrenia and addiction. It may also be useful for investigating the mechanisms underlying dopamine signaling in the brain and its role in behavior and cognition. Further research may also explore the use of N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide 23390 in combination with other drugs or therapies for a more comprehensive approach to treating psychiatric disorders.

Synthesis Methods

The synthesis of N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide 23390 involves several steps, including the reaction of 3-hydroxynaphthalene-2-carboxylic acid with cyclohexylamine and propionyl chloride. The resulting product is then treated with thionyl chloride and N,N-dimethylformamide to yield the final compound.

Scientific Research Applications

N-[3-(cyclohexylamino)propyl]-3-hydroxynaphthalene-2-carboxamide 23390 has been used in a variety of scientific research applications, including studies on the role of dopamine receptors in the brain. It has also been used to investigate the effects of dopamine on behavior and cognition, as well as its potential therapeutic applications for psychiatric disorders.